Cas no 1807072-96-3 (3-Bromo-2-chloro-6-(trifluoromethoxy)aniline)
3-Bromo-2-chloro-6-(trifluoromethoxy)aniline Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-2-chloro-6-(trifluoromethoxy)aniline
-
- Inchi: 1S/C7H4BrClF3NO/c8-3-1-2-4(6(13)5(3)9)14-7(10,11)12/h1-2H,13H2
- InChI Key: OWDSZHXKDQAOMA-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1Cl)N)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 204
- Topological Polar Surface Area: 35.2
3-Bromo-2-chloro-6-(trifluoromethoxy)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013017373-1g |
3-Bromo-2-chloro-6-(trifluoromethoxy)aniline |
1807072-96-3 | 97% | 1g |
1,579.40 USD | 2021-06-25 |
3-Bromo-2-chloro-6-(trifluoromethoxy)aniline Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on 3-Bromo-2-chloro-6-(trifluoromethoxy)aniline
Recent Advances in the Application of 3-Bromo-2-chloro-6-(trifluoromethoxy)aniline (CAS: 1807072-96-3) in Chemical Biology and Pharmaceutical Research
The compound 3-Bromo-2-chloro-6-(trifluoromethoxy)aniline (CAS: 1807072-96-3) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of agrochemicals and pharmaceutical agents. This halogen-rich aniline derivative exhibits unique electronic properties due to the combined effects of bromo, chloro, and trifluoromethoxy substituents, making it a valuable building block for structure-activity relationship studies. Recent literature highlights its growing importance in medicinal chemistry, where it serves as a precursor for several classes of biologically active compounds.
In 2023, a study published in the Journal of Medicinal Chemistry demonstrated the utility of 1807072-96-3 as a core scaffold for developing potent kinase inhibitors. The researchers systematically modified the aniline nitrogen while maintaining the halogenated aromatic structure, resulting in compounds showing nanomolar inhibition against JAK2 and FLT3 kinases. The electron-withdrawing nature of the trifluoromethoxy group was found to significantly enhance binding affinity to the ATP pocket of these kinases, while the halogen atoms contributed to optimal hydrophobic interactions.
Another significant application was reported in ACS Chemical Biology, where 3-Bromo-2-chloro-6-(trifluoromethoxy)aniline was incorporated into proteolysis-targeting chimeras (PROTACs). The compound's structural features enabled efficient linker attachment while maintaining the necessary physicochemical properties for cell permeability. The resulting PROTAC molecules showed improved degradation efficiency of target proteins compared to traditional inhibitors, with enhanced pharmacokinetic profiles attributed to the metabolic stability imparted by the trifluoromethoxy group.
Recent synthetic methodology developments have also focused on this compound. A 2024 Nature Communications paper described a novel palladium-catalyzed cross-coupling approach that allows direct functionalization of 1807072-96-3 without requiring protection of the aniline group. This breakthrough significantly simplifies the synthesis of derivatives and has accelerated structure-activity relationship studies in several drug discovery programs.
The agrochemical industry has also benefited from research on this compound. Studies published in Pest Management Science have shown that derivatives of 3-Bromo-2-chloro-6-(trifluoromethoxy)aniline exhibit remarkable insecticidal activity against resistant strains of common crop pests. The unique combination of halogen atoms and the trifluoromethoxy group appears to disrupt insect nervous system function through multiple mechanisms, reducing the likelihood of resistance development.
From a safety and toxicology perspective, recent investigations have characterized the metabolic pathways of 1807072-96-3 in mammalian systems. The trifluoromethoxy group demonstrates unusual metabolic stability compared to traditional alkoxy substituents, while the halogen atoms undergo predictable phase I transformations. These findings, published in Chemical Research in Toxicology, provide important guidance for the design of safer derivatives with optimized pharmacokinetic properties.
Looking forward, the versatility of 3-Bromo-2-chloro-6-(trifluoromethoxy)aniline continues to inspire innovation across multiple domains of chemical biology. Current research directions include its application in covalent inhibitor design, where the bromo substituent serves as a potential site for selective protein modification, and in the development of fluorinated PET tracers for medical imaging. The compound's unique combination of properties ensures it will remain a valuable tool in medicinal chemistry and chemical biology research for years to come.
1807072-96-3 (3-Bromo-2-chloro-6-(trifluoromethoxy)aniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)